Cas no 50353-00-9 (2-Nitrophenyl Chloroformate)

• Product Name: 2-Nitrophenyl Chloroformate
• CAS No: 50353-00-9
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• CID: 366375
• PubChem ID: 3414364
• Update Time: 2025-07-01

2-Nitrophenyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,2-nitrophenyl ester
• 2-NITRO PHENYL CHLOROFORMATE
• o-nitrophenyl chloroformate
• ss-D-Galactopyranoside,2-nitrophenyl,2,3,4,6-tetraacetate
• (2-nitrophenyl) carbonochloridate
• 2-Nitrophenyl chloroformate, 95%
• SCHEMBL223281
• 50353-00-9
• EN300-1612342
• DTXSID501346751
• FHLXUWOHGKLDNF-UHFFFAOYSA-N
• 2-Nitrophenyl carbonochloridate
• FT-0639894
• 2-Nitrophenyl chloroformate
• nitrophenyl chloroformate
• 2-Nitrophenyl Chloroformate

• Inchi： 1S/C7H4ClNO4/c8-7(10)13-6-4-2-1-3-5(6)9(11)12/h1-4H
• InChI Key： FHLXUWOHGKLDNF-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.98300
• Monoisotopic Mass: 200.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.5719 (rough estimate)
• Melting Point: 35-38 °C(lit.)
• Boiling Point: 132-133 °C7 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.6000 (estimate)
• PSA: 72.12000
• LogP: 2.85560
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Nitrophenyl Chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Nitrophenyl Chloroformate

2-Nitrophenyl Chloroformate: A Comprehensive Overview

2-Nitrophenyl chloroformate, also known by its CAS number 50353-00-9, is a highly reactive organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of chloroformic acid, where the hydrogen atom is replaced by a 2-nitrophenyl group, resulting in a structure that combines the reactivity of the chloroformate group with the electron-withdrawing properties of the nitro group.

The synthesis of 2-nitrophenyl chloroformate typically involves the reaction of chloroformic acid with 2-nitrophenol under controlled conditions to form the corresponding ester. The compound is characterized by its high reactivity due to the electrophilic nature of the carbonyl carbon in the chloroformate group, which makes it a valuable reagent in organic synthesis. Recent studies have highlighted its potential in the development of advanced materials, including polymers and coatings, where its reactivity can be exploited to create cross-linked structures with enhanced mechanical properties.

In terms of physical properties, 2-nitrophenyl chloroformate is a crystalline solid with a melting point around 75°C and a boiling point above 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound exhibits strong UV absorption due to the presence of the nitro group, which can be utilized in photochemical reactions and sensing applications.

Recent research has focused on the application of 2-nitrophenyl chloroformate in drug delivery systems. Its ability to form stable ester linkages with hydroxyl-containing biomolecules has led to its use as a coupling agent in the synthesis of prodrugs and drug delivery vehicles. For instance, studies have demonstrated its effectiveness in modifying polymeric nanoparticles to enhance drug loading capacity and targeting efficiency.

Beyond its chemical applications, 2-nitrophenyl chloroformate has also found relevance in analytical chemistry as a derivatizing agent for mass spectrometry. Its reaction with primary alcohols and phenols produces stable derivatives that can be easily detected using tandem mass spectrometry techniques, making it a valuable tool for metabolomics and proteomics studies.

In conclusion, 2-nitrophenyl chloroformate, with its unique chemical properties and versatile reactivity, continues to be an important compound in both academic research and industrial applications. As new synthetic methods and application areas emerge, this compound is poised to play an even greater role in advancing materials science and chemical technology.